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Compound of Interest

Compound Name: Tetraethylammonium cyanide

Cat. No.: B088703

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of tetraethylammonium cyanide
(TEAC), a versatile and highly reactive quaternary ammonium salt. With the CAS number
13435-20-6, this compound is a valuable reagent in organic synthesis, particularly as a
nucleophilic cyanide source. This document consolidates essential information on its chemical
and physical properties, detailed safety and handling protocols, and significant applications in
synthetic chemistry. Special emphasis is placed on providing detailed experimental protocols
for its key reactions and illustrating relevant biological and chemical pathways through
diagrams. This guide is intended to be a critical resource for researchers, scientists, and
professionals in drug development who utilize or are considering the use of
tetraethylammonium cyanide in their work.

Chemical and Physical Properties

Tetraethylammonium cyanide is an organic salt composed of a tetraethylammonium cation
and a cyanide anion. It is typically a white to yellow, deliquescent solid that is soluble in polar
organic solvents.[1] Its enhanced solubility in organic media, compared to inorganic cyanides,
makes it a preferred reagent in many synthetic applications.[2]
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Property Value Reference(s)

CAS Number 13435-20-6 [2][3]

Molecular Formula CoH20N2 [2][4]

Molecular Weight 156.27 g/mol [2][4]
White to yellow powder or

Appearance yellow to yellow-brown sticky [2][5]
oil

Melting Point 250-254 °C (decomposes) [1][3][6]

- Miscible with water; soluble in

Solubility ] ] [1][5]
polar organic media

Purity (typical) > 94-95% (NMR) [2][6]
CC--INVALID-LINK--(CC)CC.

SMILES [1][6]
[C-]#N
PCZOZSATUTWXIC-

InChl Key [1][6]

UHFFFAOYSA-N

Spectral Data

IH NMR (Nuclear Magnetic Resonance):

o Chemical Shift (8): The proton NMR spectrum of the tetraethylammonium cation typically

shows a quartet and a triplet.

o CHz (quartet): ~3.4 ppm

o CHs (triplet): ~1.4 ppm

e Coupling Constant (J): The coupling between the methylene and methyl protons is typically

around 7 Hz.

IR (Infrared) Spectroscopy: The infrared spectrum of tetraethylammonium cyanide exhibits

characteristic absorption bands corresponding to its functional groups.
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Wavenumber (cm~?) Assignment Intensity
~2980 C-H stretch (aliphatic) Strong
~2150 C=N stretch (cyanide) Strong
~1480 CH:z bend Medium
~1400 CHs bend Medium

Synthesis

Tetraethylammonium cyanide is most commonly prepared via an ion exchange reaction from
tetraethylammonium bromide.[1] A general procedure involves passing a solution of
tetraethylammonium bromide in a suitable solvent, such as anhydrous methanol, through an

ion-exchange column loaded with cyanide ions.[7]

Tetraethylammonium Bromide | Pass through _ | Anion Exchange Resin Elution with
in Anhydrous Methanol o (Cyanide Form) Methanol

Rotary Evaporation

\

\

Click to download full resolution via product page
General workflow for the synthesis of Tetraethylammonium Cyanide.

Safety and Handling

Tetraethylammonium cyanide is a highly toxic compound and must be handled with extreme
caution in a well-ventilated fume hood.[8][9] It is fatal if swallowed, inhaled, or absorbed
through the skin.[4][5] Contact with acids liberates highly toxic hydrogen cyanide gas.[5] It is
also very toxic to aquatic life with long-lasting effects.[4][5]
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Hazard Class GHS Pictograms Signal Word Hazard Statements
H300, H310, H330:

Acute Toxicity (Oral, Fatal if swallowed, in

] Danger ] ] ]

Dermal, Inhalation) contact with skin, or if
inhaled.

Hazardous to the H410: Very toxic to

Aquatic Environment RIE Danger aquatic life with long

(Acute & Chronic)

lasting effects.

Personal Protective Equipment (PPE)

» Respiratory Protection: NIOSH-approved respirator with a cartridge for protection against

organic vapors and particulates.[6]

o Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).[6]

o Eye Protection: Safety goggles and a face shield.[7]

o Skin and Body Protection: Lab coat, long pants, and closed-toe shoes.[9]

Handling and Storage

o Store in a tightly closed container in a cool, dry, and well-ventilated area.[8]

o Keep away from incompatible materials such as strong acids and oxidizing agents.[8][9]

e Avoid generating dust.[9]

 In case of a spill, contain the spillage and clean up using dry procedures. Do not use water

for cleanup of large spills to avoid environmental contamination.[5]

First Aid Measures

 Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.[4]

© 2025 BenchChem. All rights reserved.

4/13

Tech Support


https://pubmed.ncbi.nlm.nih.gov/24169725/
https://pubmed.ncbi.nlm.nih.gov/24169725/
https://www.youtube.com/watch?v=ct1pNQAglqk
https://www.researchgate.net/figure/List-of-the-most-significant-infrared-FTIR-bands-and-related-functional-groups-assigned_tbl1_313530238
https://pmc.ncbi.nlm.nih.gov/articles/PMC10509164/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10509164/
https://www.researchgate.net/figure/List-of-the-most-significant-infrared-FTIR-bands-and-related-functional-groups-assigned_tbl1_313530238
https://www.researchgate.net/figure/List-of-the-most-significant-infrared-FTIR-bands-and-related-functional-groups-assigned_tbl1_313530238
https://pubmed.ncbi.nlm.nih.gov/10789439/
https://www.oc-praktikum.de/nop/en-experiment-1035-instructions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b088703?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing. Seek immediate medical attention.[5]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes. Seek
immediate medical attention.[5]

 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Seek immediate medical attention.[4]

Applications in Organic Synthesis

Tetraethylammonium cyanide is a versatile reagent primarily used as a source of nucleophilic
cyanide in a variety of organic transformations.[2][3][10] Its solubility in organic solvents
provides a significant advantage over inorganic cyanide salts.[2]

1,4-Conjugate Addition to a,B-Unsaturated Carbonyl
Compounds

One of the key applications of tetraethylammonium cyanide is in the 1,4-conjugate addition
(Michael addition) of a cyanide group to a,3-unsaturated ketones (enones).[10][11] This
reaction is often catalyzed by a Lewis acid, such as scandium(lll) triflate, to afford 3-
cyanoketones, which are valuable intermediates in the synthesis of various biologically active
molecules.[10]

o,p-Unsaturated Ketone Coordination
Activated Enone-Sc(OTf)s Complex
m e hlhc_Attack Scandium Enolate Intermediate L Cratior B-Cyanoketone
EtaN*+ CN™ by CN (Workup)

Click to download full resolution via product page

Proposed mechanism for the Sc(OTf)s-catalyzed 1,4-addition of cyanide.

Experimental Protocol: Scandium(lll) Triflate-Catalyzed 1,4-Addition to Chalcones[10]
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e To a solution of chalcone (1 mmol) in acetonitrile (10 mL), add tetraethylammonium
cyanide (1.2 mmol).

« Stir the mixture for 10 minutes at room temperature.
e Add scandium(lll) triflate (0.1 mmol) to the reaction mixture.

» Continue stirring at room temperature and monitor the reaction progress by Thin Layer
Chromatography (TLC).

e Upon completion, quench the reaction with water (10 mL).

o Extract the product with ethyl acetate (3 x 15 mL).

o Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.
o Concentrate the solution under reduced pressure.

 Purify the crude product by column chromatography on silica gel using a hexane-ethyl
acetate mixture as the eluent to afford the corresponding 3-cyanoketone.

Synthesis of C-C-Bridged Bis-isoflavones

Tetraethylammonium cyanide is also employed in the synthesis of complex heterocyclic

structures. For instance, it is used in the nucleophilic substitution reaction with 2-bromomethyl-

7,4'-dimethoxyisoflavone to produce C-C-bridged bis-isoflavones, which are compounds of
interest in medicinal chemistry.[5]

SN2 [Transition State]t

) g . _ . _
2-Bromomethyl-7,4'-dimethoxyisoflavone + CN= ————» (Backside Attack) — Nitrile Product + Br

Click to download full resolution via product page

SN2 reaction of 2-bromomethyl-7,4'-dimethoxyisoflavone with cyanide.

Experimental Protocol: Synthesis of 2-(Cyanomethyl)-7,4'-dimethoxyisoflavone (General
procedure based on[5])
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» Dissolve 2-bromomethyl-7,4'-dimethoxyisoflavone in a suitable polar aprotic solvent such as
dimethylformamide (DMF).

e Add a slight excess of tetraethylammonium cyanide to the solution.

« Stir the reaction mixture at room temperature until the starting material is consumed, as
monitored by TLC.

e Pour the reaction mixture into water and extract the product with an appropriate organic
solvent (e.g., ethyl acetate).

e Wash the combined organic extracts with water and brine, then dry over anhydrous
magnesium sulfate.

* Remove the solvent under reduced pressure.

» Purify the crude product by recrystallization or column chromatography to yield the desired
2-(cyanomethyl)-7,4'-dimethoxyisoflavone.

Biological Effects and Signaling Pathways

The biological effects of tetraethylammonium cyanide are predominantly attributed to the
cyanide anion. The tetraethylammonium cation is a known blocker of certain potassium
channels, but the acute and severe toxicity of cyanide is the primary concern.

Cyanide is a potent inhibitor of cellular respiration. It binds to the ferric (Fe3*) ion in cytochrome
c oxidase (Complex IV) of the mitochondrial electron transport chain, preventing the transfer of
electrons to oxygen.[12] This inhibition halts aerobic respiration and ATP production, leading to
cellular hypoxia and rapid cell death.
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Inhibition of the Electron Transport Chain by Cyanide.
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Induction of Apoptosis and Necrosis

At high concentrations, the severe ATP depletion and cellular stress caused by cyanide
poisoning can lead to necrotic cell death, characterized by cell swelling and lysis.[13] At lower,
but still toxic concentrations, cyanide can trigger the intrinsic pathway of apoptosis. The
mitochondrial dysfunction leads to the release of pro-apoptotic factors like cytochrome c into
the cytosol, which activates the caspase cascade, ultimately leading to programmed cell death.

© 2025 BenchChem. All rights reserved. 9/13 Tech Support


https://www.researchgate.net/figure/A-part-of-time-dependent-1-H-NMR-spectra-500-MHz-in-CDCl-3-CD-3-CN-at-25-C-showing_fig8_353695632
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b088703?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Mitochondrial
Dysfunction

Mitochpndrion

Bax/Bak Activation

Cytochrome c Release

Apoptosome Formation
(Apaf-1, Cytochrome c)

'

Caspase-9 Activation

.

Caspase-3 Activation

Apoptosis

Click to download full resolution via product page

Mitochondrial-mediated apoptosis induced by cyanide.
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Necrotic pathway induced by high concentrations of cyanide.

Conclusion

Tetraethylammonium cyanide is a potent and versatile reagent with significant applications in
organic synthesis. Its utility as a soluble cyanide source facilitates a range of important
chemical transformations. However, its extreme toxicity necessitates stringent safety
precautions and handling procedures. A thorough understanding of its properties, reactivity, and
biological effects, as outlined in this guide, is paramount for its safe and effective use in
research and development. This document serves as a foundational resource to aid scientists
in harnessing the synthetic potential of tetraethylammonium cyanide while mitigating its
inherent risks.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 13/13 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b088703?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b088703?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

